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Compound of Interest

Compound Name: ML230

Cat. No.: B609130 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of laboratory equipment is a critical component of maintaining a safe and compliant

working environment. The ML230 Focused-ultrasonicator, a valuable instrument in many

laboratories, requires a structured decommissioning process to mitigate potential hazards and

ensure regulatory adherence. While specific disposal protocols for the ML230 are not publicly

available, established guidelines for laboratory equipment decommissioning provide a robust

framework.

Key Operational and Safety Considerations
Prior to any disposal procedures, it is essential to be familiar with the operational and safety

aspects of the ML230. This includes understanding the function of its primary components and

adhering to general laboratory safety standards.
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Feature Specification/Guideline Source

Weight
Approximately 80 pounds (36

kg)

Lifting

Lift by gripping the base plate;

avoid lifting by the plastic case

or doors to prevent damage.

Operating Environment

Designed for ambient

laboratory conditions (19-25°C

or 66-77°F). Do not operate in

a cold room.

Waste Handling

Universal precautions should

be followed for all specimen

samples. Laboratories should

comply with relevant CDC,

CLSI, OSHA, and ISO

standards.

Step-by-Step Decommissioning and Disposal
Procedure
The following procedure outlines the essential steps for the safe decommissioning and disposal

of the ML230 Focused-ultrasonicator, based on general best practices for laboratory

equipment.

Initial Preparation and Decontamination
Before initiating the disposal process, it is crucial to prepare the instrument and its immediate

surroundings.

Consult Safety Data Sheets (SDS): Review the SDS for any chemical reagents used with the

instrument to understand handling and disposal requirements.

Surface Decontamination: Thoroughly clean all accessible surfaces of the ML230 with a

suitable laboratory disinfectant. For biological materials, a freshly prepared 10% bleach
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solution is often recommended.[1]

Component Removal and Cleaning:

Power down and unplug the instrument.

Carefully remove the 'Waste' and 'Supply' bottles.

Empty the 'Waste' bottle following your institution's hazardous waste disposal guidelines.

The vented cap is marked 'Waste' and contains a relief valve.

Empty the 'Supply' bottle.

Clean both bottles thoroughly.

Equipment Assessment and Internal Decontamination
A comprehensive assessment of the instrument's condition and potential internal contamination

is necessary.

Hazard Assessment: The Principal Investigator or a designated laboratory manager should

assess the historical use of the instrument to identify any potential chemical, biological, or

radiological hazards.[2]

Internal Cleaning: If the instrument has been used with hazardous materials, a more

thorough internal decontamination may be required. This may involve partial disassembly by

qualified personnel following the manufacturer's guidelines.

Final Disposal Pathway
Once the ML230 is fully decontaminated and rendered safe for handling, the final disposal can

proceed.

Contact Environmental Health & Safety (EHS): Notify your institution's EHS office of your

intent to dispose of the equipment. They will provide guidance on specific institutional

policies and local regulations.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://healthsafety.vcu.edu/media/healthsafety/assets/lab-safety/VCUEHS-SRMLabDecommandEquipmentClearance2017.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-e-Lab-Decommissioning-Process
https://www.benchchem.com/product/b609130?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-e-Lab-Decommissioning-Process
https://www.ehs.uci.edu/programs/_pdf/industrial-hygiene/lab-decommissioning.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Clearly label the decontaminated instrument as "Decontaminated and Safe for

Disposal" or with a similar tag as required by your institution.

Transportation: Arrange for the transportation of the equipment through approved channels.

Due to its weight, ensure that proper lifting and moving procedures are followed.

Visualizing the Disposal Workflow
The following diagram illustrates the key stages in the decommissioning and disposal process

for the ML230 Focused-ultrasonicator.

Phase 1: Preparation & Decontamination Phase 2: Assessment & Internal Cleaning Phase 3: Final Disposal

Start Decommissioning Consult SDS Surface Decontamination Remove & Clean Waste/Supply Bottles Hazard Assessment Internal Decontamination (if required) Contact EHS/Safety Office Label as Decontaminated Arrange for Transport/Disposal End of Life

Click to download full resolution via product page

ML230 Decommissioning and Disposal Workflow

By following these structured procedures, laboratory professionals can ensure the safe and

responsible disposal of the ML230 Focused-ultrasonicator, upholding the highest standards of

laboratory safety and environmental stewardship. Always consult with your institution's safety

and environmental health departments to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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